Cas no 1805067-96-2 (6-Fluoro-3-methyl-2-nitrobenzyl bromide)

• Product Name: 6-Fluoro-3-methyl-2-nitrobenzyl bromide
• CAS No: 1805067-96-2
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5006742
• Update Time: 2025-05-21

6-Fluoro-3-methyl-2-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-2-nitrobenzyl bromide

• Inchi： 1S/C8H7BrFNO2/c1-5-2-3-7(10)6(4-9)8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： LYLWUXRRXRWUOG-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 6-Fluoro-3-methyl-2-nitrobenzyl bromide

Comprehensive Overview of 6-Fluoro-3-methyl-2-nitrobenzyl bromide (CAS No. 1805067-96-2): Properties, Applications, and Industry Insights

6-Fluoro-3-methyl-2-nitrobenzyl bromide (CAS No. 1805067-96-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This brominated aromatic derivative features a fluoro substituent and a nitro group, making it a valuable intermediate in the synthesis of complex molecules. Its molecular formula, C₈H₇BrFNO₂, highlights its potential for precise functionalization in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has positioned 6-Fluoro-3-methyl-2-nitrobenzyl bromide as a key building block. Researchers frequently search for "fluoro-nitrobenzyl bromide uses" or "CAS 1805067-96-2 suppliers," reflecting its relevance in developing bioactive molecules. Its stability under controlled conditions and compatibility with cross-coupling reactions align with trends in sustainable chemistry and green synthesis methodologies.

In pharmaceutical applications, this compound serves as a precursor for small-molecule inhibitors and protease-targeting drugs. Recent studies explore its role in modulating enzyme activity, addressing queries like "how to purify 6-Fluoro-3-methyl-2-nitrobenzyl bromide" or "nitrobenzyl derivatives in drug design." The methyl and nitro groups enhance its reactivity in nucleophilic substitutions, a feature leveraged in high-throughput screening platforms.

From an industrial perspective, CAS 1805067-96-2 is pivotal in optimizing catalytic processes. Manufacturers emphasize its role in reducing reaction steps, answering search trends such as "bromobenzyl intermediates scale-up." Advanced analytical techniques like HPLC and NMR ensure its quality, while regulatory compliance with REACH and FDA guidelines underscores its safe handling protocols.

Emerging applications in electronic materials further expand its utility. The compound’s electron-withdrawing properties are investigated for organic semiconductors, resonating with searches for "fluorinated aromatics in OLEDs." As the industry shifts toward eco-friendly solvents, its solubility profile in polar aprotic media gains attention.

In conclusion, 6-Fluoro-3-methyl-2-nitrobenzyl bromide exemplifies innovation at the intersection of chemistry and technology. Its multifaceted uses—from medicinal chemistry to advanced materials—make it a compound of enduring significance, driven by both scientific curiosity and industrial demand.